
Amrubicin pharmacokinetics absorption
distribution metabolism excretion

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Amrubicin hydrochloride

CAS No.: 92395-36-3

Cat. No.: S548596

Get Quote

Amrubicin Pharmacokinetics (ADME) Summary

Parameter Findings / Value Key Context & Notes

Absorption IV administration; Peak amrubicinol
(active metabolite) in plasma: 0-1 hour
post-dose [1]

N/A (intravenous bolus administration [2])

Distribution Volume of Distribution: Moderate
(~1.4 x total body water) [1]

Significant distribution into Red Blood Cells
(RBCs) [1]. Amrubicinol RBC AUC 2.5 to

57.9x higher than in plasma [1].

Protein Binding: 82.0-85.3% (normal

hepatic function); 91.3-97.1% (hepatic
impairment) [1]

Higher binding observed in patients with

impaired liver function [1].

Metabolism Primary Pathway: Reduction to
amrubicinol by cytoplasmic carbonyl

reductase [1]

Amrubicinol is 18- to 220-fold more potent
than parent drug [1].

Secondary Pathways: NADPH-P450

reductase, NADPH-quinone
oxidoreductase [1]

12+ minor metabolites identified [1].
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Parameter Findings / Value Key Context & Notes

Excretion Half-life: 20-30 hours [1] Biphasic pattern observed in animal studies
[1].

Route: Primarily hepatobiliary; Urinary
excretion: 2.7-19.6% of dose [1]

Urinary excretion of amrubicinol ~10x greater
than amrubicin [1]. Enterohepatic recycling

occurs [1].

Total Clearance: Low (22% of total

liver blood flow) [1]

Supports need for dose adjustment in
hepatic impairment [3].

Metabolic Pathway and Experimental Workflow

The metabolism of amrubicin is crucial for its efficacy. The following diagram illustrates its primary

metabolic activation pathway and the key enzymes involved.
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Amrubicin is primarily activated to amrubicinol by carbonyl reductase, with minor pathways involving other

enzymes [1].

For researchers designing pharmacokinetic studies, the methodology from clinical trials in specific

populations provides a robust experimental model. The diagram below outlines a key study workflow

investigating amrubicin pharmacokinetics in patients with impaired hepatic function.
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Patient Enrollment:
- Arm I: Impaired Hepatic Function (n=5)
- Arm N: Normal Hepatic Function (n=10)

Dose Adjustment & Administration
(Adjusted based on liver function tests)

Sample Collection
(Blood & Plasma)

Bioanalytical Method:
Liquid Chromatography with

Tandem Mass Spectrometry (LC-MS/MS)

Data Analysis:
Non-Compartmental Analysis (NCA)

Key Outputs:
AUC, Half-life, Clearance, Cmax

Click to download full resolution via product page

Experimental workflow for a pharmacokinetic study of amrubicin in patients with impaired hepatic function,

utilizing LC-MS/MS and non-compartmental analysis [3].

Key Technical and Clinical Considerations

Dosage and Toxicity: The dose-limiting toxicity is myelosuppression, primarily neutropenia [1] [2].

Dose adjustments are often necessary; one study reduced the dose from 45 mg/m² to 35-40 mg/m² after
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cycle 2 due to high hematologic toxicity [2]. Genetic polymorphisms (e.g., ABCB1 C3435T) may

predict severe neutropenia [1].

Hepatic Impairment: Pharmacokinetics are altered in patients with liver dysfunction. These patients

showed longer terminal half-lives for both amrubicin and amrubicinol [3]. With adjusted dosing,

exposure levels can be managed to fall within the range observed in patients with normal liver function

[3].

Cardiotoxicity Profile: As an anthracycline, cardiotoxicity is a concern. However, preclinical data

suggests amrubicin is less cardiotoxic than doxorubicin, a common anthracycline [2]. The active

metabolite, amrubicinol, is a secondary alcohol metabolite, which for earlier anthracyclines was linked

to cardiac toxicity [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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